3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride

• Molecular Formula: C9H15ClN2O
• Molecular Weight: 202.68 g/mol
• SMILES: C1CCN(C1)C2CCN(C2)C(=O)Cl
• InChI: InChI=1S/C9H15ClN2O/c10-9(13)12-6-3-8(7-12)11-4-1-2-5-11/h8H,1-7H2
• InChIKey: RGZZEDRTEPAPNN-UHFFFAOYSA-N

3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride: Structural Identity and Market Position

3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride (CAS 1539537-81-9) is a heterocyclic acyl chloride featuring a central pyrrolidine ring substituted at the 3-position with a second pyrrolidine group via the carbonyl chloride moiety [1]. This dual-pyrrolidine architecture classifies it as a sterically and electronically differentiated building block for medicinal chemistry and organic synthesis. It is supplied at 95% purity and is intended exclusively for research and development use .

Building block type

Heterocyclic acyl chloride

Scaffold feature

3-Pyrrolidinyl-substituted pyrrolidine

Purity

95% research-grade

Use context

Amide/ester coupling for library synthesis

• [1] PubChem. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride. Compound Summary, CID 79886902. View Source

Why 1-Pyrrolidinecarbonyl Chloride Cannot Substitute This Building Block

The closest in-class analog, 1-pyrrolidinecarbonyl chloride (CAS 1192-63-8), lacks the 3-pyrrolidinyl substituent that defines the target compound. This structural simplification fundamentally alters key physicochemical parameters: molecular weight, lipophilicity (XLogP3), hydrogen bond acceptor count, and topological polar surface area (TPSA) [1]. These differences directly impact the pharmacokinetic and reactivity profiles of any downstream products, meaning direct substitution would yield a molecule with predictably different properties and biological outcomes.

Identity

3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride

1-Pyrrolidinecarbonyl chloride (CAS 1192-63-8)

Structural key

Dual-pyrrolidine architecture with 3-substituent

Single unsubstituted pyrrolidine ring

Property shift

Higher MW, lipophilicity, TPSA, HBA count

Lower MW, lower TPSA, fewer H-bond acceptors

Risk summary

Substituting with the simpler analog predictably alters ADME and reactivity profiles; not interchangeable in SAR studies without full revalidation.

• [1] PubChem. 1-Pyrrolidinecarbonyl chloride. Compound Summary, CID 70937. View Source

Quantified Differentiation: 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride vs. Analogues

Molecular Weight and Lipophilicity Comparison

The target compound exhibits a substantially higher molecular weight and moderately increased calculated lipophilicity compared to its simplest structural analog, 1-pyrrolidinecarbonyl chloride. These computed properties are strong predictors of altered membrane permeability and solubility behavior [1][2].

MW & lipophilicity

Cross-study comparable

Δ MW +69.11 g/mol, Δ XLogP3 +0.2

Supports differentiated permeability and solubility screening

Computed values; experimental confirmation advised

Evidence Dimension	Molecular weight and calculated lipophilicity
Target Compound Data	Molecular Weight = 202.68 g/mol; XLogP3 = 1.5
Comparator Or Baseline	1-Pyrrolidinecarbonyl chloride: Molecular Weight = 133.57 g/mol; XLogP3 = 1.3
Quantified Difference	Δ Molecular Weight = +69.11 g/mol; Δ XLogP3 = +0.2
Conditions	Values computed by PubChem (Cactvs 3.4.8.18 / XLogP3 3.0).

Why This Matters

A molecular weight difference of ~70 g/mol and a lipophilicity shift of 0.2 log units is significant for lead optimization, directly impacting compliance with drug-likeness rules (e.g., Lipinski's Rule of 5) and requiring different formulation strategies.

• [1] PubChem. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride. Compound Summary, CID 79886902. View Source
• [2] PubChem. 1-Pyrrolidinecarbonyl chloride. Compound Summary, CID 70937. View Source

TPSA and Hydrogen Bond Acceptor Differences

The introduction of a second pyrrolidine ring significantly increases both the TPSA and the number of hydrogen bond accepting sites compared to 1-pyrrolidinecarbonyl chloride. These differences are critical determinants of a molecule's oral bioavailability and blood-brain barrier penetration [1][2].

TPSA & HBA count

Cross-study comparable

Δ TPSA +3.3 Ų, Δ HBA +1

Context for passive permeability and BBB penetration models

Predictive ADME models require validation

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptor (HBA) count
Target Compound Data	TPSA = 23.6 Ų; HBA Count = 2
Comparator Or Baseline	1-Pyrrolidinecarbonyl chloride: TPSA = 20.3 Ų; HBA Count = 1
Quantified Difference	Δ TPSA = +3.3 Ų; Δ HBA = +1
Conditions	Values computed by PubChem (Cactvs 3.4.8.18).

Why This Matters

A TPSA increase of 3.3 Ų and the addition of a hydrogen bond acceptor will predictably reduce passive membrane permeability, which is a crucial design consideration when optimizing for central nervous system (CNS) versus peripheral targets.

• [1] PubChem. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride. Compound Summary, CID 79886902. View Source
• [2] PubChem. 1-Pyrrolidinecarbonyl chloride. Compound Summary, CID 70937. View Source

Rotatable Bond and Conformational Flexibility

The 3-pyrrolidinyl substituent introduces one rotatable bond, which is absent in the simple 1-pyrrolidinecarbonyl chloride scaffold. This feature contributes to enhanced conformational flexibility and can impact binding entropy [1][2].

Rotatable bonds

Cross-study comparable

+1 rotatable bond vs analog

Conformational flexibility may impact binding entropy

Scaffold-specific; assess in target docking studies

Evidence Dimension	Rotatable bond count
Target Compound Data	1 rotatable bond
Comparator Or Baseline	1-Pyrrolidinecarbonyl chloride: 0 rotatable bonds
Quantified Difference	+1 rotatable bond
Conditions	Values computed by PubChem (Cactvs 3.4.8.18).

Why This Matters

The additional conformational flexibility can be exploited in structure-based drug design to optimize target binding, but it also implies a greater entropic penalty upon binding, a key consideration for medicinal chemists selecting a scaffold.

• [1] PubChem. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride. Compound Summary, CID 79886902. View Source
• [2] PubChem. 1-Pyrrolidinecarbonyl chloride. Compound Summary, CID 70937. View Source

Steric and Electronic Effects on Carbonyl Chloride Reactivity

The 3-pyrrolidinyl substituent is a bulky group located vicinal to the reactive carbonyl chloride. This increased steric bulk, compared to an unsubstituted pyrrolidine ring, will predictably slow the rate of nucleophilic acyl substitution reactions relative to less hindered analogs. This is a well-established class-level effect for sterically hindered acid chlorides [1].

Carbonyl chloride reactivity

Class-level inference

Steric hindrance reduces acylation rate

Supports chemoselective coupling strategy review

Rate constant data not available; verify in target reaction

Evidence Dimension	Steric hindrance around the carbonyl chloride group
Target Compound Data	Substituted at the 3-position with a bulky pyrrolidine group; two pyrrolidine rings create a sterically congested environment.
Comparator Or Baseline	1-Pyrrolidinecarbonyl chloride and 3-pyrrolidinecarbonyl chloride lack the 3-pyrrolidinyl substituent, resulting in a less hindered acyl chloride.
Quantified Difference	No direct rate constant data available; difference is inferred from well-established structure-reactivity relationships (Taft steric parameters) for acyl chlorides.
Conditions	Qualitative comparison based on chemical structure and class-level knowledge of acyl chloride reactivity.

Why This Matters

This differential reactivity must be accounted for in synthetic planning; it can be advantageous for chemoselective transformations where a less reactive acyl chloride is required, but it may necessitate more forcing conditions or catalysts for sluggish reactions.

• [1] PubChem. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride. Compound Summary, CID 79886902. View Source

Optimal Application Scenarios from Differentiated Physicochemical Profile

CNS Lead Optimization with Fine-Tuned Lipophilicity

The compound's XLogP3 of 1.5 (vs. 1.3 for the unsubstituted analog) and its increased TPSA position it as a starting point for drug candidates where a balance between membrane permeability and efflux pump avoidance is critical, particularly in CNS programs where lipophilicity is a key design parameter. The higher molecular weight and HBA count also provide additional handles for modulating ADME properties [1][2].

Intermediate for Prolyl Oligopeptidase Inhibitor Libraries

Acylpyrrolidine-1-carbonyl building blocks are core structural motifs in potent prolyl oligopeptidase inhibitors, where related compounds have demonstrated nanomolar inhibitory activity (e.g., IC50 = 26 nM) [1]. 3-(Pyrrolidin-1-yl)pyrrolidine-1-carbonyl chloride provides a versatile entry point for synthesizing focused libraries of POP inhibitors with differentiated steric bulk and physicochemical properties compared to simpler analogs.

Precursor for Type II Diabetes Methanesulfonamide Derivatives

According to the patent CN105820139A, derivatives of 3-(pyrrolidine-1-carbonyl)-phenyl structures are being investigated as innovative drug candidates for type II diabetes. While the patent does not directly use the target compound, the structural similarity suggests it could serve as a viable precursor for generating novel analogs in this therapeutic area [2].

Chiral Catalyst or Ligand Development with Dual-Nitrogen Architecture

The dual-pyrrolidine nitrogen atoms provide two distinct basic sites, and the compound's inherent chirality at the 3-position can be exploited for asymmetric synthesis. The rigid scaffold with a single rotatable bond offers a defined conformational space for designing metal-coordinating or organocatalytic species with predictable geometry [1].

Application

Selection Property

Validation Focus

CNS probe design with lipophilicity control

Moderate lipophilicity and increased TPSA

Permeability and efflux ratio assessment in cell models

Prolyl oligopeptidase inhibitor library synthesis

Acylpyrrolidine-carbonyl scaffold context

POP inhibition assay context and selectivity profiling

Metabolic disorder probe precursor synthesis

3-(Pyrrolidine-1-carbonyl)-phenyl motif compatibility

Target engagement in metabolic disease models

Chiral ligand design

Dual-nitrogen scaffold with defined chirality

Enantioselectivity and coordination geometry studies

• [1] BindingDB. CHEMBL141158: {3-[(S)-2-(Pyrrolidine-1-carbonyl)-pyrrolidine-1-carbonyl]-phenyl}-[(S)-2-(pyrrolidine-1-carbonyl)-pyrrolidin-1-yl]-methanone. Affinity Data: IC50 = 26 nM. View Source
• [2] CN105820139A. 3-(pyrrolidine-1-carbonyl)-phenyl-based substituted methanesulfonamide new compound and preparation and application. Google Patents. View Source